Cas no 197171-08-7 (1-[1-(4-chlorophenyl)cyclopropyl]methanamine)

• Product Name: 1-[1-(4-chlorophenyl)cyclopropyl]methanamine
• CAS No: 197171-08-7
• MF: C₁₀H₁₃Cl₂N
• MW: 218.122920751572
• CID: 1388387
• PubChem ID: 24213218
• Update Time: 2025-04-20

1-[1-(4-chlorophenyl)cyclopropyl]methanamine Chemical and Physical Properties

Names and Identifiers

• 1-[1-(4-chlorophenyl)cyclopropyl]methanamine
• [1-(4-chlorophenyl)cyclopropyl]methanamine:hydrochloride
• CyclopropaneMethanaMine, 1-(4-chlorophenyl)-, hydrochloride
• [1-(4-chlorophenyl)cyclopropyl]methanamine hydrochloride
• 197171-08-7
• DB-189564
• (1-(4-Chlorophenyl)cyclopropyl)methanamine hydrochloride
• 1-[1-(4-CHLOROPHENYL)CYCLOPROPYL]METHANAMINE HYDROCHLORIDE
• AKOS024323408
• IKWXZFQVNVITTM-UHFFFAOYSA-N
• [1-(4-chlorophenyl)cyclopropyl]methanamine;hydrochloride
• SCHEMBL15757515

• MDL： MFCD00156189
• Inchi： 1S/C10H12ClN.ClH/c11-9-3-1-8(2-4-9)10(7-12)5-6-10;/h1-4H,5-7,12H2;1H
• InChI Key： IKWXZFQVNVITTM-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)C1(CN)CC1.Cl

Computed Properties

• Exact Mass: 217.0425048g/mol
• Monoisotopic Mass: 217.0425048g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 157
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26Ų